Cas no 1795481-02-5 (4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one
• CAS No: 1795481-02-5
• MF: C₂₂H₂₇NO₄
• MW: 369.45408654213
• CID: 5369489
• Update Time: 2025-05-20

4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C22H27NO4/c1-15-13-19(14-20(24)26-15)27-18-9-11-23(12-10-18)21(25)16-5-7-17(8-6-16)22(2,3)4/h5-8,13-14,18H,9-12H2,1-4H3
• InChI Key： VFCNKUHRJVCUEL-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(=O)C3=CC=C(C(C)(C)C)C=C3)CC2)=C1

Computed Properties

• Exact Mass: 369.194
• Monoisotopic Mass: 369.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one

Chemical Profile of 4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one (CAS No. 1795481-02-5)

4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one (CAS No. 1795481-02-5) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its molecular framework incorporates a pyranone core, a piperidine moiety, and a tert-butylbenzoyl substituent, which collectively contribute to its unique chemical properties and potential biological activities.

The compound belongs to a class of molecules that are often explored for their pharmacological relevance. The presence of the pyranone scaffold is particularly noteworthy, as it is a common motif in natural products and has been widely investigated for its bioactivity. Pyranones are known for their ability to interact with various biological targets, making them valuable scaffolds for drug design.

The piperidine ring in the molecule is another key feature that influences its pharmacological profile. Piperidine derivatives are frequently encountered in medicinal chemistry due to their favorable pharmacokinetic properties and their ability to modulate enzyme activity. In particular, piperidine-based compounds have shown promise in the development of central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications.

The 4-tert-butylbenzoyl substituent adds another layer of complexity to the molecule. This group not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. The tert-butyl group, in particular, is known for its ability to enhance binding affinity and improve pharmacokinetic profiles by reducing metabolic degradation.

Recent research has highlighted the potential of 4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one as a lead compound for further derivatization and optimization. Studies have demonstrated that modifications to the pyranone core and the piperidine ring can significantly alter the biological activity of the molecule. For instance, structural variations have been shown to affect binding affinity to specific enzymes and receptors, which is crucial for developing drugs with improved efficacy and reduced side effects.

In addition to its structural features, the compound's chemical properties make it an attractive candidate for further investigation. The pyranone core exhibits good stability under various conditions, which is essential for pharmaceutical applications. Furthermore, the presence of both polar and non-polar regions in the molecule enhances its solubility in both aqueous and organic solvents, facilitating formulation development.

The synthesis of 4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one has been optimized through multi-step organic reactions, leveraging advances in synthetic methodologies. The process involves key steps such as condensation reactions, cyclization, and functional group transformations. These synthetic strategies ensure high yields and purity, which are critical for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between 4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one and potential biological targets. These studies have provided insights into the binding modes and key interactions that contribute to its bioactivity. Such information is invaluable for designing next-generation drugs with enhanced therapeutic profiles.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals due to its unique structural features. For instance, derivatives of this molecule have shown promise as intermediates in the synthesis of novel agrochemicals that exhibit improved environmental compatibility and efficacy.

Future research directions include further exploration of the pharmacological properties of 4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one through preclinical studies. These studies will aim to elucidate its mechanism of action, assess its safety profile, and identify potential therapeutic applications. Additionally, computational methods will continue to play a crucial role in optimizing the compound's structure for improved bioactivity.

In conclusion,4-[1-(4-tert-butylbenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one (CAS No. 1795481-02-5) represents a promising compound with diverse applications in pharmaceuticals and specialty chemicals. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable candidate for further research and development.